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Compound of Interest

Compound Name: Ethyl 4-hydroxybutanoate

Cat. No.: B1330753

Technical Guide: Ethyl 4-hydroxybutanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethyl 4-hydroxybutanoate, a versatile
organic compound with applications in the pharmaceutical, food, and flavor industries. It serves
as an intermediate in the synthesis of various natural products and active pharmaceutical
ingredients. This document outlines its key physicochemical properties, detailed experimental
protocols for its synthesis and analysis, and a logical workflow for its production and
characterization.

Physicochemical Properties of Ethyl 4-
hydroxybutanoate

The quantitative data for Ethyl 4-hydroxybutanoate are summarized in the table below,
providing a quick reference for its key physical and chemical properties.
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Property Value
CAS Number 999-10-0
Molecular Formula CesH1203

Molecular Weight 132.16 g/mol [1][2][3][4]

Boiling Point 205 °CJ[3]

Density 1.027 g/cm3

Flash Point 81 °C[3]

Appearance Colorless liquid[2]

Solubility Soluble in water, ethanol, and ether[2]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of Ethyl 4-hydroxybutanoate are

provided below. These protocols are intended to serve as a starting point for laboratory work

and can be further optimized based on specific research needs.

Synthesis of Ethyl 4-hydroxybutanoate from Gamma-

Butyrolactone

This protocol describes the synthesis of Ethyl 4-hydroxybutanoate via the acid-catalyzed

esterification of gamma-butyrolactone with ethanol.

Materials:

Gamma-butyrolactone (GBL)
Anhydrous ethanol

Concentrated sulfuric acid (catalyst)
Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate
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Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask, combine 1 mole of gamma-butyrolactone with 3 moles of anhydrous
ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 0.05 moles) to the
mixture while stirring.

Attach a reflux condenser to the flask and heat the mixture to reflux for 4-6 hours.
After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Wash the mixture with a saturated sodium bicarbonate solution to neutralize the acidic
catalyst.

Separate the organic layer and wash it with brine.
Dry the organic layer over anhydrous magnesium sulfate.
Filter the mixture to remove the drying agent.

Purify the crude product by fractional distillation under reduced pressure to obtain pure Ethyl
4-hydroxybutanoate.

Analysis of Ethyl 4-hydroxybutanoate by Gas
Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the analysis of Ethyl 4-hydroxybutanoate using

GC-MS to confirm its identity and purity.
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Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)
e Capillary column (e.g., (5%-phenyl)-methylpolysiloxane)
Procedure:

o Sample Preparation: Prepare a dilute solution of the synthesized Ethyl 4-hydroxybutanoate
in a suitable solvent such as ethyl acetate.

e GC-MS Parameters:
o Injector Temperature: 260 °C

o Oven Temperature Program:

Initial temperature: 80 °C, hold for 2 minutes

Ramp to 140 °C at 10 °C/min

Ramp to 240 °C at 4 °C/min

Ramp to 280 °C at 10 °C/min, hold for 3 minutes
o Carrier Gas: Helium at a constant flow rate of 1 mL/min
o lon Source Temperature: 200 °C
o Electron Energy: 70 eV
o Mass Range: m/z 30-550
« Injection: Inject a 1-2 L aliquot of the prepared sample into the GC-MS system.

» Data Analysis: Analyze the resulting chromatogram and mass spectrum to confirm the
retention time and fragmentation pattern of Ethyl 4-hydroxybutanoate against a known
standard.
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Workflow for Synthesis and Analysis

The following diagram illustrates the logical workflow for the synthesis, purification, and
analysis of Ethyl 4-hydroxybutanoate.

Start: Reactants Acid-Catalyzed Neutralization . . Purification : Y End: Pure Ethyl
(Gamma-Butyrolactone, Ethanol) Esterification (Sodium Bicarbonate) Extraction & Drying (Fractional Distillation) Analysis (GC-MS) 4-hydroxybutanoate

Click to download full resolution via product page

Caption: Workflow for the synthesis and analysis of Ethyl 4-hydroxybutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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